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Compound of Interest

Compound Name: Methyl 4-pyrrolidin-1-ylbenzoate

Cat. No.: B142463 Get Quote

An In-depth Technical Guide to the Chemical Properties of Methyl 4-pyrrolidin-1-ylbenzoate

Abstract
Methyl 4-pyrrolidin-1-ylbenzoate is an aromatic ester derivative with significant potential in

the fields of medicinal chemistry and materials science. Its molecular framework, which

incorporates a pyrrolidine ring attached to a methyl benzoate scaffold, makes it a valuable

intermediate for the synthesis of more complex, biologically active molecules. This document

provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and characterization, and relevant safety information.

This guide is intended for researchers, chemists, and professionals involved in drug discovery

and chemical synthesis.

Chemical and Physical Properties
Methyl 4-pyrrolidin-1-ylbenzoate is a solid at room temperature. The core chemical and

physical properties are summarized in the table below, compiled from various chemical data

sources.
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Property Value Reference

Molecular Formula C₁₂H₁₅NO₂ [1][2]

Molecular Weight 205.25 g/mol [1][2][3]

CAS Number 129414-26-2 [1][2]

Melting Point 140 - 142 °C

Physical Form Solid

IUPAC Name
methyl 4-(pyrrolidin-1-

yl)benzoate

InChI

1S/C12H15NO2/c1-15-

12(14)10-4-6-11(7-5-10)13-8-

2-3-9-13/h4-7H,2-3,8-9H2,1H3

InChIKey
XNIVNLQKURGIAY-

UHFFFAOYSA-N

Synthesis and Purification
The synthesis of Methyl 4-pyrrolidin-1-ylbenzoate can be effectively achieved through a

nucleophilic aromatic substitution (SNAr) reaction. This method is advantageous as it avoids

the use of heavy metal catalysts.[4] An alternative, classic approach is the copper-catalyzed

Ullmann condensation.[5]

Experimental Protocol: Nucleophilic Aromatic
Substitution
This protocol is adapted from established procedures for the synthesis of structurally similar

compounds, such as the 2-isomer.[4][6] The reaction involves the displacement of a halide from

methyl 4-halobenzoate by pyrrolidine.

Materials:

Methyl 4-fluorobenzoate (or Methyl 4-chlorobenzoate)
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Pyrrolidine

Potassium Carbonate (K₂CO₃), anhydrous

Toluene, anhydrous (or another suitable polar aprotic solvent like DMF or ACN)[6]

Ethyl acetate

Brine solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reactor Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add methyl 4-fluorobenzoate (1.0 eq) and anhydrous potassium carbonate (2.0

eq).

Solvent and Reagent Addition: Add anhydrous toluene to the flask, and begin stirring to

create a suspension. Add pyrrolidine (1.2 eq) to the mixture dropwise.

Reaction: Heat the reaction mixture to reflux (approximately 110-115 °C) and maintain for

12-24 hours.[4] The reaction progress should be monitored by Thin Layer Chromatography

(TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and wash with water and then with a brine solution.[6]

Drying and Concentration: Dry the separated organic layer over anhydrous magnesium

sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator

to obtain the crude product.[6]

Purification: Purify the crude product by column chromatography on silica gel, using a

hexane/ethyl acetate gradient as the eluent, to yield pure Methyl 4-pyrrolidin-1-ylbenzoate.

[6]
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Caption: Synthesis workflow for Methyl 4-pyrrolidin-1-ylbenzoate via SNAr.
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Structural Characterization
To confirm the identity, purity, and structure of the synthesized Methyl 4-pyrrolidin-1-
ylbenzoate, a suite of standard analytical techniques is employed. Quantification can be

achieved through chromatographic methods.

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to confirm the chemical structure, proton environment, and carbon framework of the

molecule.[5]

Mass Spectrometry (MS): This technique is used to determine the molecular weight of the

compound, confirming the expected mass of 205.25 g/mol .[5]

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the key functional groups

present in the molecule, such as the ester carbonyl (C=O) and C-N bonds.[5]

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a robust

method for assessing the purity of the final product and for quantitative analysis.[7]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers high sensitivity and

specificity, making it suitable for identifying the compound in complex mixtures or for trace-

level quantification.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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